![molecular formula C8H6O2 B148349 Phthalide CAS No. 87-41-2](/img/structure/B148349.png)
Phthalide
Overview
Description
Phthalide is an organic chemical compound with the molecular formula C₈H₆O₂. It is a white solid and the simplest benzo lactone. Phthalides are a relatively small group of natural compounds confined to several plant families and some genera of fungi and liverworts . They are known mainly as bioactive constituents of different plant species used traditionally for medicinal purposes in Asia, Europe, and North America .
Scientific Research Applications
Phthalide has a wide range of scientific research applications. In chemistry, it is used as a precursor for the synthesis of more complex molecules . In biology and medicine, this compound derivatives have been studied for their potential therapeutic effects, including anti-inflammatory, anti-cancer, and neuroprotective properties . In industry, phthalides are used in the production of dyes, fungicides, and natural oils .
Mechanism of Action
The mechanism of action of phthalide involves its interaction with various molecular targets and pathways. For example, this compound derivatives have been shown to inhibit the activity of certain enzymes and modulate signaling pathways involved in inflammation and cell proliferation .
Safety and Hazards
Future Directions
Biochemical Analysis
Biochemical Properties
Phthalides are divided into two structural groups, the monomeric and dimeric phthalides . They are known to interact with various enzymes, proteins, and other biomolecules, contributing to their bioactive properties . The nature of these interactions is complex and depends on the specific structure of the phthalide compound .
Cellular Effects
Phthalides have been shown to influence cell function in various ways. They can impact cell signaling pathways, gene expression, and cellular metabolism . The specific effects of this compound on cells can vary depending on the type of cell and the concentration of the compound .
Molecular Mechanism
The molecular mechanism of action of this compound is complex and involves multiple biochemical interactions. These can include binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression . The specific mechanism of action can vary depending on the specific structure of the this compound compound .
Temporal Effects in Laboratory Settings
The effects of this compound can change over time in laboratory settings. This can include changes in the product’s stability, degradation, and long-term effects on cellular function . These temporal effects can be observed in both in vitro and in vivo studies .
Dosage Effects in Animal Models
The effects of this compound can vary with different dosages in animal models . This can include threshold effects, as well as toxic or adverse effects at high doses . The specific dosage effects can depend on the specific structure of the this compound compound and the type of animal model used .
Metabolic Pathways
This compound is involved in various metabolic pathways . It can interact with various enzymes and cofactors, and can influence metabolic flux or metabolite levels . The specific metabolic pathways that this compound is involved in can depend on the specific structure of the compound .
Transport and Distribution
This compound can be transported and distributed within cells and tissues . This can involve interactions with various transporters or binding proteins . The specific transport and distribution of this compound can depend on the specific structure of the compound .
Subcellular Localization
The subcellular localization of this compound can vary depending on the specific structure of the compound . This can include targeting signals or post-translational modifications that direct it to specific compartments or organelles . The specific subcellular localization of this compound can influence its activity or function .
Preparation Methods
Phthalide can be synthesized through various methods. One common method involves the treatment of hydroxymethylbenzoic acid with a dehydrating agent . Another method involves the reaction of phthalic anhydride with benzyl alcohol in the presence of a catalyst . Industrial production methods often involve the use of large-scale reactors and optimized reaction conditions to maximize yield and purity .
Chemical Reactions Analysis
Phthalide undergoes several types of chemical reactions, including oxidation, reduction, and substitution reactions . Common reagents used in these reactions include lithium diisopropylamide, butyraldehyde, and Lewis acids . Major products formed from these reactions include various substituted phthalides and this compound derivatives .
Comparison with Similar Compounds
Phthalide is unique among similar compounds due to its simple structure and wide range of applications. Similar compounds include phthalimide, which is used in the synthesis of pharmaceuticals and organic materials , and naphthalene phthalimide derivatives, which are used as model compounds for studying chemical reactivity . This compound’s simplicity and versatility make it a valuable compound in various fields of research and industry .
properties
IUPAC Name |
3H-2-benzofuran-1-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6O2/c9-8-7-4-2-1-3-6(7)5-10-8/h1-4H,5H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WNZQDUSMALZDQF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=CC=CC=C2C(=O)O1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID0052594 | |
Record name | Phthalide | |
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Molecular Weight |
134.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
White powder; [Sigma-Aldrich MSDS], Solid | |
Record name | Phthalide | |
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Record name | Phthalide | |
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CAS RN |
87-41-2 | |
Record name | Phthalide | |
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URL | https://commonchemistry.cas.org/detail?cas_rn=87-41-2 | |
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Record name | Phthalide | |
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URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000087412 | |
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Record name | PHTHALIDE | |
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Record name | 1(3H)-Isobenzofuranone | |
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Record name | Phthalide | |
Source | EPA DSSTox | |
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Record name | Phthalide | |
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Record name | PHTHALIDE | |
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Record name | Phthalide | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0032469 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
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Melting Point |
75 °C | |
Record name | Phthalide | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0032469 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the basic chemical structure of phthalide?
A1: Phthalides share a common structural core consisting of a benzene ring fused to a furan ring, with a lactone group (cyclic ester) present on the furan moiety. This core structure can be further substituted with various functional groups, leading to a wide array of naturally occurring and synthetic phthalides.
Q2: What spectroscopic techniques are used to characterize phthalides?
A2: Phthalides are commonly characterized using various spectroscopic methods, including:
- Nuclear Magnetic Resonance (NMR) spectroscopy: Provides detailed information about the structure and connectivity of atoms within a this compound molecule. []
- Mass spectrometry (MS): Determines the molecular weight and fragmentation patterns, aiding in structural elucidation and identification. [, , ]
- Ultraviolet-visible (UV-Vis) spectroscopy: Analyzes the absorption and transmission of light, providing insights into the electronic structure and presence of conjugated systems. [, ]
- Infrared (IR) spectroscopy: Identifies functional groups present in the molecule by analyzing their characteristic vibrational frequencies. [, ]
Q3: Are there any specific challenges in analyzing phthalides using chromatographic techniques?
A3: Yes, some phthalides exhibit instability, particularly under gas chromatography conditions, making their analysis challenging. Liquid chromatography coupled with mass spectrometry (LC-MS) has proven to be a more suitable technique for analyzing such mixtures. []
Q4: What are the prominent biological activities associated with phthalides?
A4: Phthalides exhibit a wide range of pharmacological activities, including:
- Anti-inflammatory: Inhibit the production of inflammatory mediators like nitric oxide. [, , ]
- Antifungal: Exhibit broad-spectrum activity against plant and human pathogenic fungi, disrupting spore germination and biofilm formation. [, ]
- Neuroprotective: Protect against neuronal damage in models of stroke and Alzheimer's disease. [, , ]
- Anti-cancer: Exhibit antiproliferative and proapoptotic effects in various cancer cell lines. [, ]
- Vasodilatory: Relax blood vessels, potentially contributing to their use in treating cardiovascular diseases. [, ]
Q5: How do phthalides exert their neuroprotective effects?
A5: Phthalides have shown promise in preclinical models of stroke, potentially by:
- Increasing Nitric Oxide (NO) production: Promoting vasodilation and improving blood flow to ischemic areas. []
- Inhibiting platelet aggregation: Reducing the risk of blood clot formation. [, ]
- Improving hemorrheological parameters: Enhancing blood flow properties. []
Q6: Are there any specific phthalides identified as potent antifungal agents?
A6: Yes, senkyunolide B, a naturally occurring this compound, demonstrates broad-spectrum antifungal activity, particularly against Aspergillus fumigatus. Its mechanism of action involves inhibiting spore germination, disrupting hyphal growth, and destroying mature biofilms. []
Q7: How does the structure of a this compound molecule influence its biological activity?
A7: The presence and position of substituents on the this compound core significantly influence their biological activity. For instance:
- Benzene ring substitutions: The benzene ring is crucial for antifungal activity, with free hydroxyl groups enhancing potency. []
- This compound C-4/C-5 desaturases (P4,5Ds): These enzymes play a crucial role in creating structural diversity in phthalides, influencing their pharmacological profiles. []
- Dimerization and trimerization: Formation of this compound dimers and trimers can alter their biological activities compared to their monomeric counterparts. [, ]
Q8: How does the stereochemistry of phthalides affect their activity?
A8: Phthalides often exist as enantiomers, which are mirror-image molecules. The absolute configuration of each enantiomer can have different pharmacological effects, as seen with the varying anti-inflammatory activities of enantiomeric this compound dimers. []
Q9: What are the common synthetic routes for preparing phthalides?
A9: Several synthetic methods have been developed for this compound synthesis, including:
- Condensation reactions: Reacting phthalic anhydride with various reagents, such as phenols or benzyl cyanides. [, ]
- Indium-mediated allylation: Utilizing indium reagents to introduce allyl groups to hydroxyphthalides. []
- Phase-transfer catalysis: Facilitating asymmetric alkylation reactions to produce enantioenriched phthalides. []
Q10: Are there any challenges in formulating phthalides for therapeutic use?
A10: Formulating phthalides for therapeutic applications can be challenging due to:
Q11: What is the role of computational chemistry in this compound research?
A11: Computational tools are increasingly employed to:
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